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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210

Eicosyltriethylammonium Bromide: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always refer to the original SDS and institutional safety protocols before handling this chemical.

Chemical Identification and Physical Properties

Eicosyltriethylammonium bromide is a quaternary ammonium salt.[1][2][3][4][5] Its chemical
structure consists of a twenty-carbon alkyl chain (eicosyl) attached to a positively charged
nitrogen atom, which is also bonded to three ethyl groups. The bromide ion acts as the
counterion.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 75222-49-0 [11[2][3][41[5]
Molecular Formula C26H56BrN [11[2][3]
Molecular Weight 462.63 g/mol [1112][3]
Appearance Solid, Powder [6]

Color White [6]

Odor Slight [6]

Storage Temperature Room temperature [31[6]

Hazard Identification and Classification

Eicosyltriethylammonium bromide is classified as a hazardous substance. The primary
hazards are summarized in the table below.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[7]
Acute toxicity, Oral 4
[8]
o H315: Causes skin irritation.[7]
Skin irritation 2
[81[°]
) H318: Causes serious eye
Serious eye damage 1
damage.[7][8]
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation.[7][8]
system)
- o H373: May cause damage to
Specific target organ toxicity - ] )
organs (Gastrointestinal tract)
repeated exposure, Oral 2
] ] through prolonged or repeated
(Gastrointestinal tract) )
exposure if swallowed.[7][8]
Short-term (acute) aquatic ) o
1 H400: Very toxic to aquatic life.
hazard
Long-term (chronic) aquatic 1 H410: Very toxic to aquatic life

hazard

with long lasting effects.[7][8]

Diagram 1: Hazard Relationship Overview
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Routes of Exposure Resulting Health Hazards

Eye Contact Serious Eye Damage (H318)
O

Skin Contact

Inhalation Respiratory Irritation (H335)

Ingestion

Harmful if Swallowed (H302)

Click to download full resolution via product page

Caption: Logical relationships between routes of exposure and health hazards.

Handling Precautions and Experimental Protocols

Strict adherence to safety protocols is mandatory when handling Eicosyltriethylammonium
bromide. The following sections detail the necessary precautions and a general experimental
workflow.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is required:
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][9]
e Hand Protection: Wear protective gloves.[9] Nitrile rubber gloves are a suitable option.

» Skin and Body Protection: Wear protective clothing and boots as required to prevent skin
exposure.[9] A lab coat is the minimum requirement.

» Respiratory Protection: In case of dust or aerosol generation, use a dust respirator.[9]
Ensure the respirator is NIOSH/MSHA or European Standard EN 149 approved.[10][11]

General Handling Protocol

» Ventilation: Handling should be performed in a well-ventilated area.[9] The use of a local
exhaust or a chemical fume hood is strongly recommended to prevent dust dispersion.[9]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe dust.[7][8]

» Hygiene: Wash hands and face thoroughly after handling.[7][9] Do not eat, drink, or smoke in
the work area.[7][8]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[6][7] Store locked
up.[7][12]

Diagram 2: Safe Handling Workflow
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4. Handle Chemical

(Avoid Dust Generation)

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Eicosyltriethylammonium bromide.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b562210?utm_src=pdf-body-img
https://www.benchchem.com/product/b562210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Table 3: First-Aid Procedures

Exposure Route Procedure

Call a POISON CENTER or doctor if you feel
If Swallowed unwell.[7][8] Rinse mouth.[7][8] Do NOT induce
vomiting.[10][11]

Wash with plenty of soap and water.[7][8] If skin

irritation occurs, get medical advice/attention.[7]

If on Skin
[9] Take off contaminated clothing and wash it
before reuse.[7][9]
Remove person to fresh air and keep
comfortable for breathing.[7][8] Call a POISON
If Inhaled

CENTER or doctor if you feel unwell.[7][8] If not

breathing, give artificial respiration.[11]

Rinse cautiously with water for several minutes.
[71[8][9] Remove contact lenses, if present and

If in Eyes easy to do.[7][8][9] Continue rinsing.[7][8][9]
Immediately call a POISON CENTER or doctor.
[7]

Accidental Release and Firefighting Measures
Accidental Release

In the event of a spill, evacuate the area and ensure adequate ventilation.[7] Avoid inhalation of
dust and contact with the substance.[7]

Containment and Cleanup:
» Cover drains to prevent entry into the sewer system.[7]

» Collect, bind, and pump off spills.[7]
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o Take up the material dry and dispose of it properly.[7]
o Clean the affected area thoroughly.[7]
e Avoid the generation of dust.[7]

Firefighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Special Hazards: The substance is combustible.[7] Hazardous combustion products include
carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[7] Vapors are heavier
than air and may form explosive mixtures with air upon intense heating.[7]

» Firefighter Protection: Firefighters should stay in the danger area only with a self-contained
breathing apparatus.[7] Protective clothing should be worn to prevent skin contact.[7]

Ecological Information

Eicosyltriethylammonium bromide is very toxic to aquatic life with long-lasting effects.[7][8]
Avoid release to the environment and do not let the product enter drains.[7][8]

Table 4: Ecotoxicity Data

Test Species Result Exposure Time Guideline
) o Daphnia magna NOEC: 0.023 OECD Test
Chronic toxicity 21 days o
(Water flea) mg/L Guideline 211

] = ] 100% (Readily OECD Test

Biodegradability Aerobic _ 11 days o
biodegradable) Guideline 301E

) ] Cyprinus carpio

Bioaccumulation BCF: 407 - 741 8 Weeks -

(Carp)

Note: Ecotoxicity data is based on a similar substance, N-Cetyl-N,N,N-trimethylammonium
bromide, as per the available SDS.[7]
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Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[7] Do
not mix with other waste.[7] Handle uncleaned containers as you would the product itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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